Cas no 1326935-76-5 (4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline)

• Product Name: 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline
• CAS No: 1326935-76-5
• MF: C₂₆H₂₉FN₄O
• MW: 432.533069372177
• CID: 5324231
• Update Time: 2023-11-21

4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• (4-(4-(2,3-dimethylphenyl)piperazin-1-yl)-6-fluoroquinolin-3-yl)(pyrrolidin-1-yl)methanone
• 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline
• {4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-fluoroquinolin-3-yl}(pyrrolidin-1-yl)methanone
• STL128252
• [4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-fluoroquinolin-3-yl]-pyrrolidin-1-ylmethanone

• Inchi： 1S/C26H29FN4O/c1-18-6-5-7-24(19(18)2)29-12-14-30(15-13-29)25-21-16-20(27)8-9-23(21)28-17-22(25)26(32)31-10-3-4-11-31/h5-9,16-17H,3-4,10-15H2,1-2H3
• InChI Key： UFHZHTQVCLLYIB-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=C(C(=CN=2)C(N1CCCC1)=O)N1CCN(C2C=CC=C(C)C=2C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 648
• XLogP3: 4.7
• Topological Polar Surface Area: 39.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides